Cas no 571918-95-1 (2-(4-Ethylphenyl)-2-oxoethyl 6-chloropyridine-3-carboxylate)

• Product Name: 2-(4-Ethylphenyl)-2-oxoethyl 6-chloropyridine-3-carboxylate
• CAS No: 571918-95-1
• MF: C₁₆H₁₄ClNO₃
• MW: 303.740263462067
• CID: 6064203
• PubChem ID: 2458470
• Update Time: 2025-05-20

2-(4-Ethylphenyl)-2-oxoethyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• HMS2663I13
• MLS000516495
• EN300-26582298
• SMR000342646
• AKOS033613089
• 2-(4-ethylphenyl)-2-oxoethyl 6-chloropyridine-3-carboxylate
• Z18369888
• CHEMBL1540395
• 571918-95-1
• 2-(4-Ethylphenyl)-2-oxoethyl 6-chloropyridine-3-carboxylate

• Inchi： 1S/C16H14ClNO3/c1-2-11-3-5-12(6-4-11)14(19)10-21-16(20)13-7-8-15(17)18-9-13/h3-9H,2,10H2,1H3
• InChI Key： NVOUZASBPMDBMR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC(C1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 303.0662210g/mol
• Monoisotopic Mass: 303.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 56.3Ų

Additional information on 2-(4-Ethylphenyl)-2-oxoethyl 6-chloropyridine-3-carboxylate

Introduction to 2-(4-Ethylphenyl)-2-oxoethyl 6-chloropyridine-3-carboxylate (CAS No. 571918-95-1)

2-(4-Ethylphenyl)-2-oxoethyl 6-chloropyridine-3-carboxylate, identified by the CAS number 571918-95-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an ethylphenyl group, a 6-chloropyridine core, and an ester functionality, make it a promising candidate for further investigation in drug discovery and development.

The 6-chloropyridine-3-carboxylate moiety in the molecular structure is of particular interest due to its ability to interact with biological targets in unique ways. Pyridine derivatives are well-documented for their role in modulating various enzymatic pathways and receptor interactions, making them valuable scaffolds for designing novel therapeutic agents. The chloro substituent at the 6-position of the pyridine ring further enhances the compound's reactivity and potential for functionalization, allowing for the development of structurally diverse analogs with tailored pharmacological properties.

In recent years, there has been a surge in research focused on identifying new compounds that can modulate inflammatory pathways and immune responses. The 2-(4-Ethylphenyl)-2-oxoethyl 6-chloropyridine-3-carboxylate structure exhibits characteristics that suggest it may have potential applications in this area. Studies have shown that certain pyridine derivatives can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The ethylphenyl group may contribute to enhanced binding affinity to these targets, potentially leading to more effective anti-inflammatory agents.

Moreover, the ester functionality in the molecule provides a site for further chemical modification, enabling the synthesis of prodrugs or derivatives with improved pharmacokinetic profiles. This flexibility is crucial in pharmaceutical development, as it allows researchers to optimize solubility, bioavailability, and metabolic stability. The 6-chloropyridine-3-carboxylate core also offers opportunities for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in medicinal chemistry to introduce additional functional groups and diversify the compound library.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of compounds for their potential biological activity. Virtual screening techniques, combined with molecular docking studies, have been instrumental in identifying promising candidates like 2-(4-Ethylphenyl)-2-oxoethyl 6-chloropyridine-3-carboxylate. These methods allow researchers to predict binding interactions between the compound and biological targets with high accuracy, thereby expediting the drug discovery process. The structural features of this molecule make it a compelling target for further experimental validation.

In vitro studies have begun to explore the pharmacological profile of 2-(4-Ethylphenyl)-2-oxoethyl 6-chloropyridine-3-carboxylate, focusing on its interactions with enzymes and receptors relevant to human health. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes associated with metabolic disorders and neurodegenerative diseases. The ability of pyridine derivatives to modulate these pathways is well-documented, and the unique structural arrangement of this compound may provide a novel approach to addressing these conditions.

The synthesis of 2-(4-Ethylphenyl)-2-oxoethyl 6-chloropyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques not only enhance yield but also improve scalability, which are critical factors in industrial pharmaceutical production.

The potential applications of 2-(4-Ethylphenyl)-2-oxoethyl 6-chloropyridine-3-carboxylate extend beyond traditional therapeutic areas. Its structural motifs suggest utility in developing agrochemicals or specialty chemicals where pyridine derivatives are known to play a significant role. The versatility of this compound underscores its importance as a building block for future research and innovation.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with these systems more effectively. The 2-(4-Ethylphenyl)-2-oxoethyl 6-chloropyridine-3-carboxylate (CAS No. 571918-95-1) represents a prime example of how structural innovation can lead to novel therapeutic interventions. By leveraging cutting-edge synthetic techniques and computational tools, researchers are paving the way for next-generation pharmaceuticals that address complex diseases with greater precision.

In conclusion,2-(4-Ethylphenyl)-2-oxoethyl 6-chloropyridine-3-carboxylate is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its predicted biological activities, make it an attractive candidate for further investigation. As advancements continue in drug discovery technologies, this molecule is poised to contribute valuable insights into therapeutic strategies for various human health challenges.